Cas no 2229543-14-8 (({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine)

• Product Name: ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine
• CAS No: 2229543-14-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6435460
• PubChem ID: 165866525
• Update Time: 2025-10-28

({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine
• EN300-1778349
• ({3-[(azetidin-3-yl)methyl]phenyl}methyl)dimethylamine
• 2229543-14-8

• Inchi： 1S/C13H20N2/c1-15(2)10-12-5-3-4-11(6-12)7-13-8-14-9-13/h3-6,13-14H,7-10H2,1-2H3
• InChI Key： FTDWQGKPDYSGOV-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=C(CN(C)C)C=2)C1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Additional information on ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine

Comprehensive Overview of CAS No. 2229543-14-8 and ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine: Applications and Research Insights

The compound identified by CAS No. 2229543-14-8, also known as ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule features an azetidin-3-yl moiety linked to a phenylmethyl group, further modified with a dimethylamine substituent. Such a configuration suggests potential bioactivity, particularly in targeting specific receptors or enzymes. Researchers are increasingly exploring its applications in drug discovery, especially in the development of novel therapeutics for neurological and metabolic disorders.

One of the key reasons for the growing interest in CAS No. 2229543-14-8 is its potential role in addressing unmet medical needs. For instance, the azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to enhance binding affinity in drug-receptor interactions. This makes ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine a promising candidate for modulating neurotransmitter systems, such as those involving dopamine or serotonin. Recent studies have highlighted its relevance in the context of neurodegenerative diseases, a hot topic in contemporary biomedical research.

From a synthetic chemistry perspective, the preparation of CAS No. 2229543-14-8 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The incorporation of the azetidin-3-yl group poses synthetic challenges due to ring strain, but advancements in catalytic methods have improved accessibility. Researchers are also investigating greener synthesis routes, aligning with the global push toward sustainable chemistry. This aspect resonates with the increasing demand for environmentally friendly pharmaceutical production, a frequently searched topic in scientific and industrial circles.

In addition to its pharmaceutical potential, ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine has been studied for its physicochemical properties. The compound's solubility, stability, and bioavailability are critical factors influencing its suitability as a drug candidate. Computational modeling and in vitro assays have provided insights into its pharmacokinetic profile, addressing common queries about its absorption, distribution, metabolism, and excretion (ADME) characteristics. Such data are invaluable for researchers and developers aiming to optimize lead compounds in early-stage drug discovery.

The versatility of CAS No. 2229543-14-8 extends beyond therapeutics. Its structural framework has inspired investigations into material science applications, particularly in designing functionalized polymers or ligands for catalysis. The dimethylamine group, for example, can serve as a coordination site for metal ions, opening doors to catalytic systems used in fine chemical synthesis. This interdisciplinary appeal underscores the compound's relevance in both life sciences and industrial chemistry, topics frequently explored in academic and patent literature.

As the scientific community continues to unravel the potential of ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine, safety and regulatory considerations remain paramount. While not classified as a hazardous substance, thorough toxicological evaluations are essential to ensure its safe use in research and development. This aligns with broader industry trends emphasizing compound safety and compliance, a subject of high interest among stakeholders in pharmaceuticals and biotechnology.

In summary, CAS No. 2229543-14-8 represents a compelling case study in modern chemical research. Its unique structure, combined with promising biological and material applications, positions it as a molecule of significant interest. Whether in the context of drug discovery, sustainable synthesis, or advanced materials, ({3-(azetidin-3-yl)methylphenyl}methyl)dimethylamine exemplifies the intersection of innovation and practicality in contemporary science. Future studies will likely expand its utility, addressing pressing challenges in health and technology.